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Compound of Interest

Compound Name: 6-methylpyridine-2-sulfonic Acid
CAS No.: 18615-99-1
Cat. No.: B091597
Get Quote
. J

This guide provides a comprehensive overview of the chemical properties, synthesis, reactivity,
and potential applications of 6-methylpyridine-2-sulfonic acid. Designed for researchers,
scientists, and professionals in drug development, this document synthesizes technical data
with practical insights to serve as a valuable resource in the laboratory and beyond.

Molecular Identity and Physicochemical Profile

6-Methylpyridine-2-sulfonic acid, identified by the CAS Number 18615-99-1, is a pyridine
derivative featuring both a methyl and a sulfonic acid group. This unique substitution pattern
imparts a distinct set of chemical characteristics that are of interest in various synthetic
applications.

Core Chemical Identifiers:

e IUPAC Name: 6-methylpyridine-2-sulfonic acid
¢ CAS Number: 18615-99-1[1]

¢ Molecular Formula: CeH7NO3S[2]
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e Molecular Weight: 173.19 g/mol [2]

Physicochemical Properties:

The physicochemical properties of 6-methylpyridine-2-sulfonic acid are summarized in the
table below. It is important to note that while some experimental data is available for related
compounds, certain properties for this specific molecule are based on predictive models.

Property Value/iInformation Source
Predicted pKa -2.85+0.33
Physical State Solid (predicted) General knowledge

. Soluble in water (predicted
Solubility L [3]
based on sulfonic acid group)

Storage Temperature 2-8°C

The sulfonic acid moiety renders the molecule highly acidic, as indicated by the low predicted
pKa value. This strong acidity is a key determinant of its reactivity and handling requirements.

Synthesis and Manufacturing

While a specific, detailed experimental protocol for the synthesis of 6-methylpyridine-2-
sulfonic acid is not readily available in the reviewed literature, a plausible synthetic route can
be devised based on established methods for the preparation of pyridine sulfonic acids. The
most probable pathway involves the oxidation and subsequent sulfonation of 2-picoline (2-
methylpyridine).

A potential synthetic approach is outlined below:

Decarboxylative Sulfonation (Propose:

6-Methylpyridine-2-sulfonic Acid

2,6-Lutidine 2-Methyl-6-cyanopyridine sis 6-Methylpyridine-2-carboxylic Acid

Click to download full resolution via product page

Figure 1: Proposed synthetic pathway for 6-methylpyridine-2-sulfonic acid.
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Proposed Experimental Protocol:

Step 1: Synthesis of 2-Cyano-6-methylpyridine

This step can be achieved through the fusion of sodium 6-methylpyridine-2-sulfonate with
potassium cyanide.[4] Alternatively, it can be prepared from 2-chloro-6-methylpyridine or via the
catalytic reaction of 2,6-lutidine with air and ammonia.[4]

Step 2: Hydrolysis to 6-Methylpyridine-2-carboxylic Acid

The 2-cyano-6-methylpyridine can be hydrolyzed under acidic or basic conditions to yield 6-
methylpyridine-2-carboxylic acid.

Step 3: Decarboxylative Sulfonation (Proposed)

A potential, though less common, route could involve a decarboxylative sulfonation of 6-
methylpyridine-2-carboxylic acid. However, a more conventional approach would be the direct
sulfonation of 2-picoline, followed by separation of the desired isomer.

Alternative Pathway: Direct Oxidation and Sulfonation of 2-Picoline

A more direct route would involve the oxidation of 2-picoline to form pyridine-2-carboxylic acid,
followed by sulfonation. However, controlling the regioselectivity of the sulfonation to favor the
6-position would be a significant challenge. The oxidation of 2-picoline to picolinic acid can be
achieved using strong oxidizing agents like potassium permanganate.[5]

Chemical Reactivity and Mechanistic Insights

The reactivity of 6-methylpyridine-2-sulfonic acid is governed by the interplay of the electron-
withdrawing sulfonic acid group and the electron-donating methyl group on the pyridine ring.

( 0)

ks-Methylpyridine-z-sulfonicAci)

Ring deactivation by -SO3H Activation Hy -SO3H Highly acidic -SO3H group Reaction at the sulfonic acid group
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© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://patents.google.com/patent/WO2013065064A1/en
https://patents.google.com/patent/WO2013065064A1/en
https://en.wikipedia.org/wiki/2-Methylpyridine
https://www.benchchem.com/product/b091597/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-6-methylpyridine-2-sulfonic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091597?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page
Figure 2: Key reactivity pathways for 6-methylpyridine-2-sulfonic acid.

» Electrophilic Aromatic Substitution: The pyridine ring is inherently electron-deficient, and the
strongly electron-withdrawing sulfonic acid group further deactivates it towards electrophilic
attack.

e Nucleophilic Aromatic Substitution: The sulfonic acid group can act as a leaving group in
nucleophilic aromatic substitution reactions, particularly when the reaction is carried out
under forcing conditions.

 Acidity: The sulfonic acid group is highly acidic, readily donating its proton in the presence of
a base.

» Derivative Formation: The sulfonic acid moiety can be converted into other functional groups,
such as sulfonyl chlorides, sulfonamides, and sulfonate esters, which are valuable
intermediates in organic synthesis.

Spectroscopic Characterization

While experimental spectral data for 6-methylpyridine-2-sulfonic acid is not widely published,
its spectroscopic properties can be predicted based on the analysis of related compounds.

'H NMR Spectroscopy (Predicted):

» Aromatic Protons: The pyridine ring protons are expected to appear in the downfield region
(6 7.0-8.5 ppm). The electron-withdrawing sulfonic acid group will deshield the adjacent
protons.

o Methyl Protons: The methyl group protons will likely appear as a singlet in the upfield region
(6 2.0-3.0 ppm).

For comparison, the *H NMR spectrum of the related 5-ethyl-2-methyl pyridine shows signals
for the methyl protons around & 2.50 ppm.[6]

13C NMR Spectroscopy (Predicted):
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The carbon atoms of the pyridine ring will resonate in the aromatic region (6 120-160 ppm).
The carbon atom attached to the sulfonic acid group will be significantly deshielded. The methyl
carbon will appear at a characteristic upfield chemical shift.

Infrared (IR) Spectroscopy (Predicted):

Key characteristic peaks in the IR spectrum would include:

O-H stretch: A broad band in the region of 3000-3400 cm~* due to the sulfonic acid hydroxyl
group.

e S=0 stretch: Strong absorptions in the regions of 1350-1470 cm~t (asymmetric) and 1140-
1180 cm~1! (symmetric).

e C=N and C=C stretching: Bands in the 1400-1600 cm~1 region, characteristic of the pyridine
ring.

e C-H stretch: Aromatic C-H stretching above 3000 cm~t and aliphatic C-H stretching from the
methyl group just below 3000 cm~1.

The FTIR spectrum of the related pyridine-3-sulfonic acid shows characteristic peaks for S-OH
at 1035 cm~1[7]

Mass Spectrometry (Predicted):

In a mass spectrum, the molecular ion peak [M]* would be expected at m/z = 173.
Fragmentation patterns would likely involve the loss of SOs (80 Da) and other characteristic
fragments of the pyridine ring.

Applications and Future Directions

While specific, large-scale industrial applications of 6-methylpyridine-2-sulfonic acid are not
well-documented, its structural features suggest several potential areas of use:

o Pharmaceutical Intermediate: Pyridine derivatives are common scaffolds in drug molecules.
The presence of both a sulfonic acid and a methyl group provides multiple points for further
functionalization, making it a potentially valuable building block in the synthesis of novel
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active pharmaceutical ingredients (APIs). The related 3-pyridinesulfonic acid is a key
intermediate in the synthesis of Vonoprazan, a proton pump inhibitor.

e Ligand in Coordination Chemistry: The pyridine nitrogen and the oxygen atoms of the
sulfonate group can act as coordination sites for metal ions, suggesting its potential use as a
ligand in the synthesis of metal complexes with interesting catalytic or material properties.
The related 6-methylpyridine-2-carboxylic acid has been used to synthesize metal
complexes with a-glucosidase inhibitory activity.[8]

e Specialty Chemicals: It could find use as a catalyst or an additive in various chemical
processes due to its strong acidity and structural features. Pyridine-3-sulfonic acid is used as
a special addition agent in precious metal electroplating.[9]

Safety, Handling, and Storage

As a strong acid, 6-methylpyridine-2-sulfonic acid should be handled with appropriate safety
precautions.

e Hazards: It is expected to be corrosive and can cause severe skin burns and eye damage.
Inhalation may cause respiratory irritation.

o Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and
a lab coat when handling this compound. Work in a well-ventilated fume hood.

» Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials
such as strong bases and oxidizing agents. A storage temperature of 2-8°C is
recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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